Cas no 1252665-89-6 (3-Chloro-2',6'-dimethylpropiophenone)

• Product Name: 3-Chloro-2',6'-dimethylpropiophenone
• CAS No: 1252665-89-6
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5009068
• Update Time: 2025-06-07

3-Chloro-2',6'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',6'-dimethylpropiophenone

• Inchi： 1S/C11H13ClO/c1-8-4-3-5-9(2)11(8)10(13)6-7-12/h3-5H,6-7H2,1-2H3
• InChI Key： RXFUEAPEYZPPAO-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2',6'-dimethylpropiophenone

3-Chloro-2',6'-dimethylpropiophenone (CAS No. 1252665-89-6): An Overview of Its Structure, Properties, and Applications

3-Chloro-2',6'-dimethylpropiophenone (CAS No. 1252665-89-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a propiophenone core with specific substituents, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Chloro-2',6'-dimethylpropiophenone is C₁₁H₁₃ClO, and its molecular weight is 198.67 g/mol. The compound features a phenyl ring substituted with a propionyl group at the 3-position, a chlorine atom at the 2'-position, and methyl groups at the 2' and 6'-positions. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, which are crucial for its various applications.

In terms of physical properties, 3-Chloro-2',6'-dimethylpropiophenone is a solid at room temperature with a melting point ranging from 70 to 75°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 3-Chloro-2',6'-dimethylpropiophenone is influenced by its functional groups. The presence of the chlorine atom and the ketone group provides multiple reaction sites for further functionalization. For instance, the chlorine atom can undergo nucleophilic substitution reactions, while the ketone group can participate in condensation reactions or be reduced to form an alcohol. These reactivity features make 3-Chloro-2',6'-dimethylpropiophenone a versatile building block in organic synthesis.

In the pharmaceutical industry, 3-Chloro-2',6'-dimethylpropiophenone has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its potential as a precursor for developing new analgesics, anti-inflammatory agents, and anti-cancer drugs. For example, researchers at the University of California have synthesized novel derivatives of 3-Chloro-2',6'-dimethylpropiophenone that exhibit potent anti-inflammatory activity in vitro and in vivo models.

Beyond pharmaceutical applications, 3-Chloro-2',6'-dimethylpropiophenone has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it an attractive monomer for producing polymers with tailored properties. These polymers can be used in applications such as coatings, adhesives, and electronic materials. A study published in the Journal of Polymer Science demonstrated that polymers derived from 3-Chloro-2',6'-dimethylpropiophenone exhibit excellent thermal stability and mechanical strength.

The environmental impact of 3-Chloro-2',6'-dimethylpropiophenone is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthesis methods to reduce the environmental footprint of this compound's production process.

In conclusion, 3-Chloro-2',6'-dimethylpropiophenone (CAS No. 1252665-89-6) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.